Cas no 2295108-99-3 (Ethanone, 2-fluoro-1-(2-nitrophenyl)-)

• Product Name: Ethanone, 2-fluoro-1-(2-nitrophenyl)-
• CAS No: 2295108-99-3
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 6006803
• Update Time: 2025-06-09

Ethanone, 2-fluoro-1-(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-fluoro-1-(2-nitrophenyl)-

• Inchi： 1S/C8H6FNO3/c9-5-8(11)6-3-1-2-4-7(6)10(12)13/h1-4H,5H2
• InChI Key： GTWKHBCQHJFYJC-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1[N+]([O-])=O)CF

Experimental Properties

• Density: 1.324±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 69-71 °C
• Boiling Point: 309.8±17.0 °C(Predicted)

Additional information on Ethanone, 2-fluoro-1-(2-nitrophenyl)-

Ethanone, 2-Fluoro-1-(2-Nitrophenyl)- (CAS No. 2295108-99-3): A Comprehensive Overview

Ethanone, 2-fluoro-1-(2-nitrophenyl)- (CAS No. 2295108-99-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted ketone and a nitrophenyl group. These functional groups contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The chemical structure of Ethanone, 2-fluoro-1-(2-nitrophenyl)- can be represented as C₉H₇FO₃. The presence of the fluoro group enhances the lipophilicity and metabolic stability of the molecule, while the nitrophenyl moiety imparts significant electronic and steric effects. These properties make it an attractive candidate for drug design and optimization.

Recent studies have explored the pharmacological properties of Ethanone, 2-fluoro-1-(2-nitrophenyl)-. One notable area of research is its potential as an antimicrobial agent. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action involves disruption of bacterial cell membranes, leading to cell death. This finding opens up new avenues for the development of antibiotics to combat multidrug-resistant pathogens.

In addition to its antimicrobial properties, Ethanone, 2-fluoro-1-(2-nitrophenyl)- has shown promise in cancer research. A preclinical study conducted by researchers at the National Cancer Institute (NCI) found that this compound selectively inhibits the growth of human breast cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to interfere with specific signaling pathways involved in cell proliferation and survival. These results suggest that Ethanone, 2-fluoro-1-(2-nitrophenyl)- could be a valuable lead compound for the development of targeted cancer therapies.

The synthesis of Ethanone, 2-fluoro-1-(2-nitrophenyl)- has been optimized using modern synthetic techniques. A multi-step synthesis route involving electrophilic aromatic substitution and nucleophilic acylation has been reported in the literature. The key steps include the nitration of fluorobenzene to form 2-nitrofluorobenzene, followed by Friedel-Crafts acylation with acetyl chloride to yield the final product. This synthetic pathway is efficient and scalable, making it suitable for large-scale production in industrial settings.

The physicochemical properties of Ethanone, 2-fluoro-1-(2-nitrophenyl)- have also been extensively characterized. It is a solid at room temperature with a melting point ranging from 85°C to 87°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its formulation into various pharmaceutical dosage forms, including tablets, capsules, and injectable solutions.

Toxicological studies have indicated that Ethanone, 2-fluoro-1-(2-nitrophenyl)- has a favorable safety profile. Acute toxicity tests in rodents showed no significant adverse effects at doses up to 500 mg/kg body weight. Chronic toxicity studies are ongoing to further evaluate its long-term safety and potential side effects. These findings are essential for advancing this compound through preclinical and clinical development phases.

In conclusion, Ethanone, 2-fluoro-1-(2-nitrophenyl)- (CAS No. 2295108-99-3) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.